Cas no 2229519-84-8 (2-(1-amino-3,3-difluorocyclobutyl)-6-ethoxyphenol)

• Product Name: 2-(1-amino-3,3-difluorocyclobutyl)-6-ethoxyphenol
• CAS No: 2229519-84-8
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 6480920
• PubChem ID: 165677922
• Update Time: 2025-10-28

2-(1-amino-3,3-difluorocyclobutyl)-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3,3-difluorocyclobutyl)-6-ethoxyphenol
• 2229519-84-8
• EN300-1947985

• Inchi： 1S/C12H15F2NO2/c1-2-17-9-5-3-4-8(10(9)16)11(15)6-12(13,14)7-11/h3-5,16H,2,6-7,15H2,1H3
• InChI Key： OOTMFQNTHUISFT-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC=C(C=2O)OCC)(C1)N)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(1-amino-3,3-difluorocyclobutyl)-6-ethoxyphenol

2-(1-Amino-3,3-Difluorocyclobutyl)-6-Ethoxyphenol

2-(1-Amino-3,3-Difluorocyclobutyl)-6-Ethoxyphenol (CAS No: 2229519-84-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a cyclobutane ring substituted with amino and difluoro groups, along with an ethoxyphenol moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The cyclobutane ring in this compound is a key structural element, contributing to its rigidity and unique electronic properties. The amino group attached to the cyclobutane ring enhances its ability to participate in hydrogen bonding, which is crucial for interactions within biological systems. Additionally, the difluoro substitution introduces electron-withdrawing effects, further modulating the compound's reactivity and stability. The ethoxyphenol group, on the other hand, imparts hydrophilic properties, facilitating solubility in both aqueous and organic media.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have provided insights into its stereochemical properties and thermal stability, which are critical for its application in pharmaceutical formulations. Furthermore, computational modeling studies have revealed the compound's potential to bind to specific protein targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases including cancer and neurodegenerative disorders.

The biological activity of 2-(1-Amino-3,3-Difluorocyclobutyl)-6-Ethoxyphenol has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating inflammatory diseases such as arthritis and cardiovascular disorders. Moreover, its ability to inhibit key enzymes involved in neuronal degeneration has positioned it as a promising agent for neuroprotective therapies.

In terms of application, this compound has shown promise in the development of novel drug delivery systems. Its unique chemical structure allows for easy functionalization, enabling the creation of targeted drug carriers with enhanced bioavailability. Researchers have also explored its use in polymer chemistry, where it serves as a building block for synthesizing advanced materials with tailored mechanical and electronic properties.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its persistence in natural ecosystems. This finding is particularly important for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 2-(1-Amino-3,3-Difluorocyclobutyl)-6-Ethoxyphenol (CAS No: 2229519-84-8) represents a versatile molecule with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in both academic research and industrial development.